Cas no 331869-96-6 (2-Cyclohexylamino-N-(3-nitro-phenyl)-acetamide)

• Product Name: 2-Cyclohexylamino-N-(3-nitro-phenyl)-acetamide
• CAS No: 331869-96-6
• MF: C₁₄H₁₉N₃O₃
• MW: 277.318963289261
• CID: 3067551
• PubChem ID: 794968
• Update Time: 2025-06-12

2-Cyclohexylamino-N-(3-nitro-phenyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexylamino-N-(3-nitro-phenyl)-acetamide
• SMR000473035
• DTXSID101320030
• AKOS000566332
• HMS2777M06
• AG-690/12767073
• 331869-96-6
• N~2~-cyclohexyl-N~1~-(3-nitrophenyl)glycinamide
• 2-(cyclohexylamino)-N-(3-nitrophenyl)acetamide
• 2-(cyclohexylamino)-N-{3-nitrophenyl}acetamide
• MLS001077252

• MDL： MFCD01067843
• Inchi： 1S/C14H19N3O3/c18-14(10-15-11-5-2-1-3-6-11)16-12-7-4-8-13(9-12)17(19)20/h4,7-9,11,15H,1-3,5-6,10H2,(H,16,18)
• InChI Key： YEJKQAPTZFUVOF-UHFFFAOYSA-N
• SMILES： O=C(CNC1CCCCC1)NC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 277.14264148Da
• Monoisotopic Mass: 277.14264148Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87Ų

Additional information on 2-Cyclohexylamino-N-(3-nitro-phenyl)-acetamide

Comprehensive Overview of 2-Cyclohexylamino-N-(3-nitrophenyl)-acetamide (CAS No. 331869-96-6)

2-Cyclohexylamino-N-(3-nitrophenyl)-acetamide, with the CAS number 331869-96-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the class of acetamide derivatives, which are widely studied for their potential applications in drug discovery and material science. The presence of both cyclohexylamino and 3-nitrophenyl moieties in its structure contributes to its unique physicochemical properties, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for nitrophenyl-based compounds has surged due to their versatility in synthesizing intermediates for dyes, pharmaceuticals, and advanced materials. The CAS 331869-96-6 compound, in particular, has been investigated for its potential role in modulating biological pathways, though its exact mechanisms remain under study. Researchers are particularly intrigued by its molecular stability and solubility profile, which are critical factors in formulation development. As the pharmaceutical industry shifts toward personalized medicine, compounds like 2-Cyclohexylamino-N-(3-nitrophenyl)-acetamide are being reevaluated for their compatibility with modern drug delivery systems.

The synthesis of 331869-96-6 typically involves multi-step organic reactions, including amidation and nitration processes, which require precise control to ensure high yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize this compound, ensuring it meets the stringent standards required for research and industrial applications. Its thermal stability and compatibility with common solvents make it a viable candidate for further derivatization, a topic frequently searched by chemists exploring structure-activity relationships.

From an environmental and regulatory perspective, 2-Cyclohexylamino-N-(3-nitrophenyl)-acetamide is not classified as hazardous under current global guidelines, which aligns with the growing emphasis on green chemistry and sustainable synthesis. This aspect is particularly relevant to industries aiming to reduce their ecological footprint while maintaining innovation. Discussions on platforms like ResearchGate and PubMed often highlight the need for eco-friendly alternatives to traditional chemical processes, and this compound’s profile fits well within such frameworks.

Looking ahead, the potential applications of CAS 331869-96-6 extend beyond traditional domains. With the rise of AI-driven drug discovery and computational chemistry, researchers are leveraging machine learning to predict the behavior of similar acetamide derivatives. Searches for terms like "nitrophenyl acetamide solubility" or "cyclohexylamino derivatives in medicine" reflect the compound’s relevance in cutting-edge scientific inquiries. Its role in catalysis and polymer science is also being explored, demonstrating its cross-disciplinary utility.

In summary, 2-Cyclohexylamino-N-(3-nitrophenyl)-acetamide (331869-96-6) represents a compelling case study in the intersection of synthetic chemistry and applied science. Its structural features, combined with emerging technological trends, position it as a compound of enduring interest for both academic and industrial researchers. As the scientific community continues to prioritize molecular innovation and safety, this compound is likely to remain a focal point in the development of next-generation chemical solutions.